Cas no 2098126-82-8 (5-fluoro-N-(pyrrolidin-3-yl)pyrimidin-2-amine dihydrochloride)

• Product Name: 5-fluoro-N-(pyrrolidin-3-yl)pyrimidin-2-amine dihydrochloride
• CAS No: 2098126-82-8
• MF: C₈H₁₃Cl₂FN₄
• MW: 255.120022535324
• CID: 5726172
• PubChem ID: 92131011
• Update Time: 2025-06-10

5-fluoro-N-(pyrrolidin-3-yl)pyrimidin-2-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• AKOS026748105
• 5-fluoro-N-pyrrolidin-3-ylpyrimidin-2-amine;dihydrochloride
• 5-fluoro-N-(pyrrolidin-3-yl)pyrimidin-2-amine dihydrochloride
• F2167-4027
• 2098126-82-8

• Inchi： 1S/C8H11FN4.2ClH/c9-6-3-11-8(12-4-6)13-7-1-2-10-5-7;;/h3-4,7,10H,1-2,5H2,(H,11,12,13);2*1H
• InChI Key： LBRJFEVCTIDEDE-UHFFFAOYSA-N
• SMILES： Cl.Cl.FC1C=NC(=NC=1)NC1CNCC1

Computed Properties

• Exact Mass: 254.0501300g/mol
• Monoisotopic Mass: 254.0501300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8Ų

Additional information on 5-fluoro-N-(pyrrolidin-3-yl)pyrimidin-2-amine dihydrochloride

Comprehensive Overview of 5-fluoro-N-(pyrrolidin-3-yl)pyrimidin-2-amine dihydrochloride (CAS No. 2098126-82-8)

5-fluoro-N-(pyrrolidin-3-yl)pyrimidin-2-amine dihydrochloride (CAS No. 2098126-82-8) is a fluorinated pyrimidine derivative with significant potential in pharmaceutical research and development. This compound, characterized by its pyrrolidine and pyrimidine moieties, has garnered attention due to its unique structural properties and potential applications in drug discovery. Researchers are increasingly exploring its role as a kinase inhibitor or ligand in targeted therapies, aligning with the growing demand for precision medicine.

The molecular structure of 5-fluoro-N-(pyrrolidin-3-yl)pyrimidin-2-amine dihydrochloride features a fluoro-substituted pyrimidine core, which enhances its binding affinity and metabolic stability. This attribute is particularly relevant in the context of cancer research, where fluorinated compounds are often utilized to improve pharmacokinetic profiles. Recent studies have highlighted its potential in modulating cell signaling pathways, making it a candidate for investigating diseases like autoimmune disorders and neurodegenerative conditions.

In the realm of medicinal chemistry, the dihydrochloride salt form of this compound offers improved solubility, a critical factor for drug formulation. This property addresses one of the most common challenges in developing orally bioavailable therapeutics. As the pharmaceutical industry shifts toward small-molecule drugs, compounds like 5-fluoro-N-(pyrrolidin-3-yl)pyrimidin-2-amine dihydrochloride are gaining traction for their versatility and synthetic accessibility.

The synthesis of CAS No. 2098126-82-8 typically involves multi-step organic reactions, including nucleophilic substitution and salt formation. Researchers emphasize the importance of optimizing reaction conditions to achieve high yields and purity, which are essential for preclinical studies. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound, ensuring compliance with regulatory standards.

From a commercial perspective, the demand for fluorinated pyrimidines like this compound is rising, driven by their applications in drug discovery and chemical biology. Suppliers and contract research organizations (CROs) are increasingly listing 5-fluoro-N-(pyrrolidin-3-yl)pyrimidin-2-amine dihydrochloride in their catalogs, catering to academic and industrial researchers. Its relevance in high-throughput screening (HTS) further underscores its utility in identifying novel bioactive molecules.

Emerging trends in AI-driven drug discovery have also spotlighted compounds like CAS No. 2098126-82-8. Machine learning models are being trained to predict the bioactivity of such molecules, accelerating the identification of lead compounds. This intersection of computational chemistry and experimental validation is reshaping how researchers approach hit-to-lead optimization.

In summary, 5-fluoro-N-(pyrrolidin-3-yl)pyrimidin-2-amine dihydrochloride represents a promising scaffold in modern drug development. Its structural features, combined with its potential therapeutic applications, make it a valuable subject of ongoing research. As the scientific community continues to explore its mechanisms and derivatives, this compound is poised to contribute significantly to advancements in personalized medicine and targeted therapy.